Cas no 1260667-03-5 (5-Bromo-1,8-naphthyridin-2(1H)-one)

• Product Name: 5-Bromo-1,8-naphthyridin-2(1H)-one
• CAS No: 1260667-03-5
• MF: C₈H₅BrN₂O
• MW: 225.042100667953
• CID: 6630685
• PubChem ID: 84221738
• Update Time: 2025-05-22

5-Bromo-1,8-naphthyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthyridin-2(1H)-one, 5-bromo-
• 5-Bromo-1,8-naphthyridin-2(1H)-one
• AB72525
• 1260667-03-5

• Inchi： 1S/C8H5BrN2O/c9-6-3-4-10-8-5(6)1-2-7(12)11-8/h1-4H,(H,10,11,12)
• InChI Key： ODNIDXMSLCBQNN-UHFFFAOYSA-N
• SMILES： N1C2C(=C(Br)C=CN=2)C=CC1=O

Computed Properties

• Exact Mass: 223.95853g/mol
• Monoisotopic Mass: 223.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Density: 1.711±0.06 g/cm3(Predicted)
• Boiling Point: 430.6±45.0 °C(Predicted)
• pka: 9.93±0.20(Predicted)

Additional information on 5-Bromo-1,8-naphthyridin-2(1H)-one

5-Bromo-1,8-Naphthyridin-2(1H)-One: A Comprehensive Overview

5-Bromo-1,8-naphthyridin-2(1H)-one (CAS No. 1260667-03-5) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the naphthyridine class of heterocyclic compounds, which are known for their unique structural properties and diverse applications. The presence of a bromine atom at the 5-position of the naphthyridine ring introduces additional electronic and steric effects, making this compound particularly interesting for both academic research and industrial applications.

The synthesis of 5-bromo-1,8-naphthyridin-2(1H)-one involves a series of well-established organic reactions, including nucleophilic aromatic substitution and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high purity levels.

One of the most promising applications of 5-bromo-1,8-naphthyridin-2(1H)-one lies in its potential as a building block for drug discovery. The naphthyridine scaffold is known to exhibit various bioactivities, including anti-inflammatory, antiviral, and anticancer properties. For instance, studies have shown that derivatives of this compound can inhibit key enzymes involved in cancer cell proliferation, making them valuable candidates for novel anticancer therapies.

Moreover, 5-bromo-1,8-naphthyridin-2(1H)-one has been investigated for its role in materials science. Its rigid aromatic structure and ability to form hydrogen bonds make it a suitable candidate for designing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

Recent research has also focused on the environmental impact of 5-bromo-1,8-naphthyridin-2(1H)-one. Studies have demonstrated that this compound exhibits biodegradability under certain conditions, reducing concerns about its persistence in the environment. However, further investigations are needed to fully understand its ecological footprint and ensure sustainable practices during its production and use.

In conclusion, 5-bromo-1,8-naphthyridin-2(1H)-one (CAS No. 1260667-03-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in future scientific innovations. As research continues to uncover new potentials for this compound, it is likely to play an increasingly important role in both academic and industrial settings.